Cas no 1361887-37-7 (Methyl 6-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 6-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1361887-37-7
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4932545
• Update Time: 2025-10-24

Methyl 6-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H9F5N2O2/c1-19-9(18)5-2-4(3-16)17-7(8(11)12)6(5)10(13,14)15/h2,8H,3,16H2,1H3
• InChI Key： RDTDXSPCOSWPAE-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=NC(CN)=CC=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate

Methyl 6-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1361887-37-7): A Versatile Fluorinated Pyridine Derivative

Methyl 6-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1361887-37-7) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of polyfluorinated pyridine carboxylates, which are known for their unique electronic properties and biological activity. The presence of multiple fluorine atoms and reactive functional groups makes this molecule particularly interesting for drug discovery and material science applications.

The structural features of Methyl 6-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate include a pyridine core substituted with three distinct fluorinated groups: a difluoromethyl at position 2, a trifluoromethyl at position 3, and an aminomethyl group at position 6. The carboxylate ester at position 4 adds further synthetic versatility to this compound. These structural elements contribute to its enhanced metabolic stability and improved bioavailability, which are critical factors in modern medicinal chemistry.

Recent studies have highlighted the potential of fluorinated pyridine derivatives like 1361887-37-7 in addressing current challenges in drug development. Researchers are particularly interested in how the difluoromethyl and trifluoromethyl groups influence the compound's lipophilicity and binding affinity to biological targets. This aligns with the growing trend in pharmaceutical research toward fluorine-containing drug candidates, as evidenced by the increasing number of FDA-approved fluorinated drugs in recent years.

The synthetic applications of Methyl 6-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate are extensive. It serves as a valuable building block for the preparation of more complex molecules, particularly in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The aminomethyl group provides an excellent handle for further derivatization through amide formation or reductive amination reactions, while the methyl carboxylate can be hydrolyzed to the corresponding acid or reduced to the alcohol.

From a commercial perspective, the demand for highly fluorinated pyridine intermediates like CAS 1361887-37-7 has been steadily increasing. Pharmaceutical companies are actively searching for novel fluorine-containing scaffolds to enhance the properties of their drug candidates. This compound's unique combination of fluorinated groups and reactive sites makes it particularly attractive for structure-activity relationship (SAR) studies and lead optimization programs.

Quality control of Methyl 6-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for research applications, with most suppliers offering it at ≥95% or ≥98% purity levels. Proper storage conditions (typically 2-8°C under inert atmosphere) are essential to maintain its stability over time.

Recent patent literature reveals growing interest in 1361887-37-7 and related compounds for various therapeutic areas. Several applications describe its use in developing anti-inflammatory agents, central nervous system (CNS) drugs, and anticancer compounds. The fluorinated pyridine core appears to contribute to improved blood-brain barrier penetration in some cases, making it valuable for neurological disorder treatments.

Environmental and safety considerations for handling Methyl 6-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate follow standard laboratory protocols for fluorinated organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. The compound's environmental fate and biodegradation pathways are subjects of ongoing research in green chemistry.

The future outlook for CAS 1361887-37-7 appears promising, with potential applications expanding beyond pharmaceuticals. Materials scientists are exploring its use in organic electronic materials and liquid crystal formulations, where the fluorine atoms can influence dielectric properties and molecular ordering. Additionally, its derivatives may find use in agricultural chemicals as novel pest control agents with improved environmental profiles.

For researchers interested in fluorinated heterocyclic compounds, Methyl 6-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate represents an important addition to the toolbox of fluorine-containing building blocks. Its commercial availability from specialty chemical suppliers has facilitated broader investigation of its properties and applications. As the pharmaceutical industry continues to embrace fluorine chemistry, compounds like 1361887-37-7 will likely play increasingly important roles in drug discovery pipelines.

The synthesis of Methyl 6-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate typically involves multi-step sequences starting from appropriately substituted pyridine precursors. Key steps often include fluorination reactions, protecting group strategies for the aminomethyl functionality, and esterification of the carboxyl group. Recent advances in continuous flow chemistry have improved the efficiency of producing such complex fluorinated molecules.

In conclusion, Methyl 6-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1361887-37-7) stands as a prime example of how strategic incorporation of fluorine atoms can create valuable molecular architectures for diverse applications. Its unique structural features, combined with the growing importance of fluorine in medicinal chemistry, ensure its continued relevance in scientific research and industrial applications for years to come.